N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide

• IUPAC Name: N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide
• InChI: InChI=1S/C15H21ClN2O2/c1-10-7-11(2)15(13(16)8-10)17-14(20)9-18-5-3-12(19)4-6-18/h7-8,12,19H,3-6,9H2,1-2H3,(H,17,20)
• InChI Key: NDSYYERCSZTDAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)NC(=O)CN2CCC(CC2)O)C
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol

Description

N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide, also known as JNJ-31020028, is a small molecule compound that has been synthesized and developed for its potential therapeutic applications. This compound has been studied extensively in scientific research for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide involves its activity as a selective antagonist of the serotonin 5-HT7 receptor. This receptor is involved in the regulation of several physiological processes, including mood, cognition, and sleep. By blocking the activity of this receptor, N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide may have potential as a treatment for psychiatric disorders, including depression and anxiety.
Biochemical and Physiological Effects:
N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has been shown to have several biochemical and physiological effects, including its activity as a selective antagonist of the serotonin 5-HT7 receptor. This compound has also been shown to have potential as a treatment for psychiatric disorders, including depression and anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide in laboratory experiments include its potential as a selective antagonist of the serotonin 5-HT7 receptor and its potential as a treatment for psychiatric disorders, including depression and anxiety. The limitations of using this compound in laboratory experiments include the need for further research to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide. These include further research into its potential as a treatment for psychiatric disorders, including depression and anxiety, as well as its potential as a selective antagonist of the serotonin 5-HT7 receptor. Other future directions for research into this compound include its potential as a treatment for other neurological and psychiatric disorders, as well as its potential as a tool for studying the function of the serotonin 5-HT7 receptor.

Synthesis Methods

The synthesis of N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide involves several steps, including the reaction of 2-chloro-4,6-dimethylphenylamine with ethyl chloroacetate to form N-(2-chloro-4,6-dimethylphenyl)glycine ethyl ester, which is then hydrolyzed to form N-(2-chloro-4,6-dimethylphenyl)glycine. The glycine derivative is then reacted with 4-hydroxypiperidine to form N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide.

Scientific Research Applications

N-(2-chloro-4,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has been studied extensively in scientific research for its potential therapeutic applications. It has been found to have activity as a selective antagonist of the serotonin 5-HT7 receptor, which is involved in the regulation of several physiological processes, including mood, cognition, and sleep. This compound has also been shown to have potential as a treatment for psychiatric disorders, including depression and anxiety.